Cas no 303-25-3 (Cyclizine Hydrochloride)

• Product Name: Cyclizine Hydrochloride
• CAS No: 303-25-3
• MF: C₁₈H₂₃ClN₂
• MW: 302.841623544693
• CID: 306901
• PubChem ID: 6420019
• Update Time: 2025-10-29

Cyclizine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(diphenylmethyl)-4-methyl-, hydrochloride (1:1)
• CYCLIZINE HYDROCHLORIDE
• 1-Benzhydryl-4-methylpiperazine
• 1-Benzhydryl-4-methylpiperazine hydrochloride, Marezine hydrochloride
• CYCLIZINE
• CYCLIZINE HYDROCHLORIDE,OFF-WHITE SOLID
• CYCLIZINE HYDROCHLORIDE (200 MG)
• 1-Benzhydryl-4-methylpiperazine hydrochloride
• Marezine hydrochloride
• Marzine
• N-Benzhydryl-N'-methylpiperazine monohydrochloride
• Piperazine, 1-(diphenylmethyl)-4-methyl-, hydrochloride (1:1)
• CHEMBL1324714
• CHEBI:51045
• CYCLIZINE HYDROCHLORIDE [WHO-DD]
• F87280
• 1-benzhydryl-4-methylpiperazine;hydrochloride
• CYCLIZINE HYDROCHLORIDE [MI]
• (.+-.)-1-Diphenylmethyl-4-methylpiperazine hydrochloride
• SR-05000001595-3
• Piperazine, 1-(diphenylmethyl)-4-methyl-, monohydrochloride
• N-Benzhydryl-N'-methylpiperazine hydrochloride
• NSC169102
• (+-)-1-Diphenylmethyl-4-methylpiperazine hydrochloride
• AS-80830
• W0O1NHP4WE
• SMR001233212
• D03622
• Fortravel
• AKOS028113205
• NS00079307
• BCP30021
• CYCLIZINE HYDROCHLORIDE [EP MONOGRAPH]
• SCHEMBL97825
• piperazine,1-(diphenylmethyl)-4-methyl-,hydrochloride
• EN300-18536064
• J-017911
• Collox
• NSC 169102
• Cyclizini hydrochloridum
• NCGC00180957-01
• Echnatol
• Dihydrochlorid
• Cyclizine chloride
• CYCLIZINE HYDROCHLORIDE [EP IMPURITY]
• CYCLIZINE HYDROCHLORIDE [USP MONOGRAPH]
• Cyclizine hydrochloride (USP)
• CYCLIZINE HCl
• CCG-220510
• 303-25-3
• Q27122290
• Prestwick_789
• cyclizine monohydrochloride
• component of Diconal
• 1-benzhydryl-4-methylpiperazin-4-ium;chloride
• EINECS 206-136-9
• 1-(Diphenylmethyl)-4-methylpiperazine monohydrochloride
• Cyclizine hydrochloride [USP:BAN]
• WLN: T6N DNTJ A1 DYR & R & GH
• MLS002153853
• NSC-169102
• SR-05000001595
• Cylizine HCL
• FT-0665335
• Cyclizine HCl;Marezine hydrochloride
• A5580
• HMS1569F21
• Z3245419176
• Reis-fit
• 7380-29-2
• Marezine;N-Methyl-N'-benzhydrylpiperazine; NSC 26608; Nautazine; Ne-Devomit; Neo-Devomit
• UNII-W0O1NHP4WE
• UKPBEPCQTDRZSE-UHFFFAOYSA-N
• 1-(diphenylmethyl)-4-methylpiperazine hydrochloride
• CYCLIZINE HYDROCHLORIDE [MART.]
• Valoid
• CYCLIZINE HYDROCHLORIDE [USP-RS]
• CYCLIZINEHCL
• Cyclizine Hydrochloride

• Inchi： 1S/C18H22N2.ClH/c1-19-12-14-20(15-13-19)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17;/h2-11,18H,12-15H2,1H3;1H
• InChI Key： UKPBEPCQTDRZSE-UHFFFAOYSA-N
• SMILES： Cl.N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CCN(C)CC1

Computed Properties

• Exact Mass: 302.15500
• Monoisotopic Mass: 302.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.0551 (rough estimate)
• Melting Point: 258-260 ºC
• Boiling Point: 457.04°C (rough estimate)
• Flash Point: 159.1°C
• Refractive Index: 1.5749 (estimate)
• PSA: 6.48000
• LogP: 3.70120
• Solubility: Not available

Cyclizine Hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311-H330-H361
• Warning Statement： MissingPhrase-N15.00950417-P260-P280-P302
  P352
  P312-P304
  P340
  P310-P403
  P233
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 61-23/24/25-42/43
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term： 6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Cyclizine Hydrochloride

Professional Introduction to Cyclizine Hydrochloride (CAS No. 303-25-3)

Cyclizine Hydrochloride, a compound with the chemical name 1-(4-methylpiperazin-1-yl)-4-(2-pyridyl)cyclohexanamine hydrochloride, is a well-known pharmaceutical agent primarily recognized for its antihistaminic and antiemetic properties. With a CAS number of 303-25-3, this compound has been extensively studied and utilized in various medical applications. This introduction aims to provide a comprehensive overview of Cyclizine Hydrochloride, encompassing its chemical structure, pharmacological effects, clinical applications, and the latest research findings that underscore its significance in modern medicine.

The molecular structure of Cyclizine Hydrochloride is characterized by a cyclohexane ring substituted with a piperazine moiety and a pyridine ring. This unique arrangement contributes to its pharmacological profile, making it effective in mitigating histamine-induced symptoms and nausea. The hydrochloride salt form enhances its solubility and bioavailability, facilitating easier administration in clinical settings.

In terms of pharmacological action, Cyclizine Hydrochloride functions as an antihistamine by competitively blocking histamine H1 receptors. This mechanism is particularly beneficial in treating allergic reactions such as hay fever, urticaria, and other hypersensitivity disorders. Additionally, its antiemetic properties make it a valuable agent in managing nausea and vomiting associated with various conditions, including motion sickness and chemotherapy-induced emesis.

Recent research has further highlighted the therapeutic potential of Cyclizine Hydrochloride beyond its traditional applications. Studies have explored its role in neuroprotection and potential benefits in treating cognitive disorders. The compound's ability to modulate neurotransmitter activity has sparked interest in its use as an adjunct therapy for conditions like Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that Cyclizine Hydrochloride may enhance cholinergic transmission, which could be beneficial in improving cognitive function.

Clinical trials have also investigated the efficacy of Cyclizine Hydrochloride in postoperative nausea and vomiting (PONV). The results indicate that it is as effective as other antiemetics but with a more favorable side effect profile in certain patient populations. This makes it a promising option for patients who experience adverse reactions to more commonly used antiemetics.

The compound's safety profile has been well-documented, with common side effects including drowsiness, dry mouth, and dizziness. These effects are generally mild and transient, making Cyclizine Hydrochloride suitable for short-term use in most patients. However, caution is advised in individuals with pre-existing conditions such as glaucoma or urinary retention due to its anticholinergic effects.

Advances in drug delivery systems have also expanded the applications of Cyclizine Hydrochloride. Novel formulations, such as extended-release tablets and transdermal patches, have been developed to provide more sustained relief with fewer dosing intervals. These innovations enhance patient compliance and improve overall therapeutic outcomes.

The growing body of research on Cyclizine Hydrochloride underscores its versatility and potential for future therapeutic applications. As our understanding of its mechanisms of action continues to evolve, new opportunities for leveraging this compound are likely to emerge. Whether used for managing allergic reactions or exploring novel indications in neurology and oncology, Cyclizine Hydrochloride remains a valuable asset in the pharmaceutical landscape.